Cas no 1783961-43-2 (2,2-difluoro-2-(4-methylphenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(4-methylphenyl)ethan-1-ol
• CAS No: 1783961-43-2
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• MDL: MFCD30184094
• CID: 4615967
• PubChem ID: 89383637
• Update Time: 2024-11-05

2,2-difluoro-2-(4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(p-tolyl)ethanol
• β,β-difluoro-4-methyl- Benzeneethanol
• Benzeneethanol, β,β-difluoro-4-methyl-
• 2,2-difluoro-2-(4-methylphenyl)ethan-1-ol
• SCHEMBL14621176
• EN300-1935294
• CS-0069333
• 2,2-difluoro-2-(4-methylphenyl)ethanol
• 1783961-43-2
• A1-11837
• Benzeneethanol, beta,beta-difluoro-4-methyl-

• MDL： MFCD30184094
• Inchi： 1S/C9H10F2O/c1-7-2-4-8(5-3-7)9(10,11)6-12/h2-5,12H,6H2,1H3
• InChI Key： LDUMNZLGOXQCRC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(F)(F)CO

Computed Properties

• Exact Mass: 172.06997126g/mol
• Monoisotopic Mass: 172.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų